N,N-Dimethyl-4-[6-(methylsulfanyl)-7H-purin-2-yl]pyrimidin-2-amine

• CAS No.: 90185-55-0
• Molecular Formula: C12H13N7S
• Molecular Weight: 287.35 g/mol
• IUPAC Name: N,N-dimethyl-4-(6-methylsulfanyl-7H-purin-2-yl)pyrimidin-2-amine
• InChI: InChI=1S/C12H13N7S/c1-19(2)12-13-5-4-7(16-12)9-17-10-8(14-6-15-10)11(18-9)20-3/h4-6H,1-3H3,(H,14,15,17,18)
• InChI Key: WYIDBPVVCRIMQO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CC(=N1)C2=NC3=C(C(=N2)SC)NC=N3

Description

N,N-Dimethyl-4-[6-(methylsulfanyl)-7H-purin-2-yl]pyrimidin-2-amine is a heterocyclic compound that combines a pyrimidine ring with a purine derivative

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-Dimethyl-4-[6-(methylsulfanyl)-7H-purin-2-yl]pyrimidin-2-amine typically involves the following steps:

Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through a condensation reaction involving amidines and ketones.

Introduction of the Methylsulfanyl Group: The methylsulfanyl group can be introduced via a nucleophilic substitution reaction using methylthiol as the nucleophile.

Attachment of the Purine Derivative: The purine derivative can be attached through a coupling reaction, often involving palladium-catalyzed cross-coupling reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and automated synthesis platforms to streamline the process.

Chemical Reactions Analysis

Types of Reactions

N,N-Dimethyl-4-[6-(methylsulfanyl)-7H-purin-2-yl]pyrimidin-2-amine undergoes various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can undergo reduction reactions, particularly at the pyrimidine ring, using reducing agents like sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the dimethylamino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid

Reducing Agents: Sodium borohydride

Nucleophiles: Methylthiol, various amines

Major Products Formed

Oxidation: Formation of sulfone derivatives

Reduction: Formation of reduced pyrimidine derivatives

Substitution: Formation of substituted pyrimidine derivatives

Scientific Research Applications

N,N-Dimethyl-4-[6-(methylsulfanyl)-7H-purin-2-yl]pyrimidin-2-amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential as an enzyme inhibitor, particularly in the context of purine metabolism.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of novel materials with specific electronic properties.

Mechanism of Action

The mechanism of action of N,N-Dimethyl-4-[6-(methylsulfanyl)-7H-purin-2-yl]pyrimidin-2-amine involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound can inhibit enzymes involved in purine metabolism, leading to altered cellular functions.

Signal Transduction Pathways: It may modulate signal transduction pathways, particularly those related to inflammation and cell proliferation.

Comparison with Similar Compounds

Similar Compounds

4,6-Dimethoxy-2-(methylsulfonyl)pyrimidine: Similar in structure but lacks the purine derivative.

4,6-Dimethyl-2-(methylsulfanyl)pyrimidine: Similar in structure but lacks the dimethylamino group.

Uniqueness

N,N-Dimethyl-4-[6-(methylsulfanyl)-7H-purin-2-yl]pyrimidin-2-amine is unique due to its combination of a pyrimidine ring with a purine derivative, which imparts distinct chemical and biological properties. This dual-ring structure allows for diverse interactions with biological targets, making it a valuable compound for research and potential therapeutic applications.